2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(naphthalen-1-ylmethyl)-1H-benzimidazole

• Molecular Formula: C29H28N2O
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 2-[(5-methyl-2-propan-2-ylphenoxy)methyl]-1-(naphthalen-1-ylmethyl)benzimidazole
• InChI: InChI=1S/C29H28N2O/c1-20(2)24-16-15-21(3)17-28(24)32-19-29-30-26-13-6-7-14-27(26)31(29)18-23-11-8-10-22-9-4-5-12-25(22)23/h4-17,20H,18-19H2,1-3H3
• InChI Key: AZHXCRJYJSYATF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC2=NC3=CC=CC=C3N2CC4=CC=CC5=CC=CC=C54

Description

2-[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-1-(1-NAPHTHYLMETHYL)-1H-1,3-BENZIMIDAZOLE is a complex organic compound that features a benzimidazole core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-1-(1-NAPHTHYLMETHYL)-1H-1,3-BENZIMIDAZOLE typically involves multiple steps, starting with the preparation of the benzimidazole core. This is followed by the introduction of the 2-isopropyl-5-methylphenoxy and 1-naphthylmethyl groups through various organic reactions. Common reagents used in these reactions include strong acids, bases, and organic solvents.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as crystallization, distillation, and chromatography are often employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-1-(1-NAPHTHYLMETHYL)-1H-1,3-BENZIMIDAZOLE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce more saturated compounds.

Scientific Research Applications

2-[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-1-(1-NAPHTHYLMETHYL)-1H-1,3-BENZIMIDAZOLE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-1-(1-NAPHTHYLMETHYL)-1H-1,3-BENZIMIDAZOLE involves its interaction with specific molecular targets and pathways. These interactions can modulate biological processes, leading to the compound’s observed effects. For example, it may bind to enzymes or receptors, altering their activity and influencing cellular functions.

Comparison with Similar Compounds

Similar Compounds

• 2-ISOPROPYL-5-METHYLPHENOXYACETIC ACID
• 1-NAPHTHYLMETHYL BENZIMIDAZOLE
• 5-ISOPROPYL-2-METHYLPHENOL

Uniqueness

2-[(2-ISOPROPYL-5-METHYLPHENOXY)METHYL]-1-(1-NAPHTHYLMETHYL)-1H-1,3-BENZIMIDAZOLE is unique due to its specific combination of functional groups and structural features